Cas no 1805994-86-8 (3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid)

• Product Name: 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid
• CAS No: 1805994-86-8
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4885064
• Update Time: 2025-06-08

3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid

• Inchi： 1S/C8H5F3N2O4/c9-3-1-5(13(16)17)12-4(2-6(14)15)7(3)8(10)11/h1,8H,2H2,(H,14,15)
• InChI Key： BZNKFPZKPFCIBF-UHFFFAOYSA-N
• SMILES： FC1C=C([N+](=O)[O-])N=C(CC(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid

3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid: A Comprehensive Overview

3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid (CAS No. 1805994-86-8) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid is composed of a pyridine ring substituted with difluoromethyl, fluoro, and nitro groups, along with an acetic acid moiety. The presence of these functional groups imparts distinct chemical properties and biological activities to the compound. The difluoromethyl group, for instance, is known to enhance metabolic stability and improve pharmacokinetic profiles, making it a valuable scaffold in drug design.

Recent studies have highlighted the multifaceted biological activities of 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in inflammatory diseases. This finding suggests that 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid could be a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid has also shown potential as an antimicrobial agent. Research conducted at the University of California, San Francisco, revealed that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell walls and inhibition of essential metabolic pathways. These findings open up new avenues for the development of novel antibiotics to combat multidrug-resistant pathogens.

The pharmacokinetic profile of 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid has been extensively studied to evaluate its suitability for therapeutic applications. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, toxicological studies have indicated that 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid has a favorable safety profile with no significant adverse effects observed at therapeutic doses.

The synthetic route to produce 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid has been optimized to ensure high yield and purity. A multi-step synthesis involving the sequential introduction of functional groups onto the pyridine ring has been developed. Key steps include the formation of the difluoromethyl group via a nucleophilic substitution reaction and the nitration of the pyridine ring using a mild nitrating agent. The final step involves the introduction of the acetic acid moiety through an esterification reaction followed by hydrolysis.

The versatility of 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid extends beyond its direct therapeutic applications. It serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. For instance, it can be used as a building block in combinatorial chemistry approaches to generate libraries of compounds for high-throughput screening. This approach has led to the discovery of several novel compounds with potent biological activities and improved pharmacological properties.

In conclusion, 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-acetic acid (CAS No. 1805994-86-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into therapeutic agents targeting inflammatory diseases, microbial infections, and other medical conditions. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various clinical settings.